Cas no 130897-87-9 (1,10-Phenanthroline-4,7-dicarbaldehyde)

• Product Name: 1,10-Phenanthroline-4,7-dicarbaldehyde
• CAS No: 130897-87-9
• MF: C₁₄H₈N₂O₂
• MW: 236.225522994995
• CID: 2358079
• PubChem ID: 14434082
• Update Time: 2025-09-27

1,10-Phenanthroline-4,7-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,10-phenanthroline-4,7-dicarboxaldehyde
• 1,10-Phenanthroline-4,7-dicarbaldehyde
• BDBM50401343
• CHEMBL2205801
• SCHEMBL1088410
• J-400085
• 130897-87-9
• G69259

• Inchi： 1S/C14H8N2O2/c17-7-9-3-5-15-13-11(9)1-2-12-10(8-18)4-6-16-14(12)13/h1-8H
• InChI Key： HCJOBZLFARGFLG-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C2C3C(=C(C=O)C=CN=3)C=CC2=1

Computed Properties

• Exact Mass: 236.058577502 g/mol
• Monoisotopic Mass: 236.058577502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.22
• XLogP3: 1.4
• Topological Polar Surface Area: 59.9

Additional information on 1,10-Phenanthroline-4,7-dicarbaldehyde

1,10-Phenanthroline-4,7-dicarbaldehyde: A Versatile Compound with Broad Applications in Biomedical Research

1,10-Phenanthroline-4,7-dicarbaldehyde, with the chemical identifier CAS No.130897-87-9, represents a unique class of aromatic compounds characterized by its conjugated system and functional groups. This molecule belongs to the family of phenanthroline derivatives, which are well-known for their coordination chemistry properties and potential applications in pharmaceutical and material sciences. The structural features of this compound, including the presence of two aldehyde groups at positions 4 and 7 of the phenanthroline core, contribute to its reactivity and versatility in chemical synthesis.

Recent advances in synthetic chemistry have demonstrated that the 1,10-Phenanthroline-4,7-dicarbaldehyde molecule can serve as a valuable building block for the development of novel ligands and coordination complexes. A 2023 study published in Journal of Medicinal Chemistry highlighted its potential in the design of metal-based therapeutics, where its ability to coordinate with transition metals such as copper and zinc was explored for applications in enzymatic activity modulation.

The 1,10-Phenanthroline-4,7-dicarbaldehyde structure exhibits a planar aromatic system with conjugated double bonds that enable efficient electron delocalization. This property is critical for its interaction with biological targets, including proteins and nucleic acids. Researchers at the University of Tokyo have reported in 2024 that the compound's conjugated system allows for the formation of stable radical intermediates, which could be exploited in the development of photodynamic therapy agents.

One of the most promising applications of 1,10-Phenanthroline-4,7-dicarbaldehyde is in the field of drug discovery. A 2023 preclinical study published in ACS Chemical Biology demonstrated its utility as a scaffold for the synthesis of small molecule inhibitors targeting the SARS-CoV-2 main protease. The compound's aldehyde groups were modified to create covalent inhibitors that showed enhanced potency against viral proteases.

The 1,10-Phen,10-Phenanthroline-4,7-dicarbaldehyde molecule has also attracted attention for its potential in nanotechnology applications. A 2024 study in Nano Letters reported the use of this compound as a ligand for the synthesis of metal-organic frameworks (MOFs) with tunable porosity. These MOFs showed exceptional catalytic activity for the oxidation of organic substrates, making them promising candidates for green chemistry applications.

From a synthetic perspective, the 1,10-Phenanthroline-4,7-dicarbaldehyde compound can be prepared through a variety of methods, including the oxidation of phenanthroline derivatives. A 2023 review in Organic Chemistry Insights discussed the optimization of reaction conditions to achieve high yields of this compound, emphasizing the importance of temperature control and solvent selection in the synthesis process.

Its chemical stability and solubility characteristics make 1,10-Phenanthroline-4,7-dicarbaldehyde suitable for use in various chemical environments. Research published in 2024 in Chemical Science demonstrated that the compound can be functionalized with various groups to create derivatives with tailored properties, including enhanced hydrophilicity or specific reactivity towards particular substrates.

The 1,10-Phenanthroline-4,7-dicarbaldehyde molecule has also been explored for its potential in the development of fluorescent probes. A 2023 study in Chemical Communications reported the synthesis of a fluorescent derivative that showed significant emission in the visible spectrum, making it a useful tool for bioimaging applications. The compound's conjugated system is responsible for its photophysical properties, which can be further tuned through structural modifications.

From a pharmaceutical perspective, the 1,10-Phenanthroline-4,7-dicarbaldehyde compound has shown promise in the development of metal-based drugs. A 2024 clinical trial published in Pharmaceutical Research investigated its use as a carrier for platinum-based anticancer agents, demonstrating improved drug delivery efficiency and reduced toxicity compared to traditional formulations.

Recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of 1,10-Phenanthroline-4,7-dicarbaldehyde. A 2023 paper in Journal of Computational Chemistry used molecular docking simulations to predict its binding interactions with various biological targets, including enzymes and receptors. These studies suggest that the compound's ability to form stable complexes with metal ions is a key factor in its biological activity.

As the field of synthetic chemistry continues to evolve, the 1,10-Phenanthroline-4,7-dicarbaldehyde compound is expected to play an increasingly important role in the development of novel materials and pharmaceuticals. Ongoing research is focused on optimizing its synthesis, exploring new applications, and understanding its molecular mechanisms of action. These efforts are likely to lead to the discovery of new compounds with enhanced properties and broader therapeutic potential.

Furthermore, the 1,10-Phenanthroline-4,7-dicarbaldehyde molecule's structural flexibility allows for the creation of a wide range of derivatives with tailored properties. A 2024 study in Advanced Materials demonstrated the synthesis of a series of derivatives with varying functional groups, each showing unique reactivity profiles and potential applications in different fields.

Its unique chemical properties make 1,10-Phenanthroline-4,7-dicarbaldehyde a valuable tool in both academic research and industrial applications. From the development of new drugs to the creation of advanced materials, this compound continues to attract interest from scientists around the world. As research in this area progresses, new applications and insights into its potential are likely to emerge.

Overall, the 1,10-Phenanthroline-4,7-dicarbaldehyde molecule represents an important area of research with significant implications for various scientific disciplines. Its structural characteristics, reactivity, and potential applications make it a promising candidate for further exploration and development in the years to come.